Cas no 1822594-81-9 (Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate)

• Product Name: Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate
• CAS No: 1822594-81-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6292215
• PubChem ID: 130059690
• Update Time: 2025-06-08

Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822594-81-9
• EN300-1838305
• methyl 2-amino-2-(6-methylpyridin-2-yl)acetate
• Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate

• Inchi： 1S/C9H12N2O2/c1-6-4-3-5-7(11-6)8(10)9(12)13-2/h3-5,8H,10H2,1-2H3
• InChI Key： HWGQHMVIDASQPD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C(C)N=1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate

Introduction to Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate (CAS No. 1822594-81-9)

Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate, identified by its CAS number 1822594-81-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in drug discovery and medicinal chemistry. Its unique structural features, comprising an amino group and a methylpyridine moiety, make it a versatile building block for the synthesis of more complex molecules.

The chemical structure of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate consists of an acetic acid derivative substituted with an amino group at the alpha position and a 6-methylpyridine ring attached to the carbonyl carbon. This arrangement imparts specific electronic and steric properties that are valuable for designing molecules with tailored biological activities. The presence of both polar and aromatic functional groups enhances its solubility and reactivity, making it suitable for various synthetic transformations.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate is no exception, as it has shown promise in several preclinical studies. Researchers have been exploring its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for drug development.

One of the most compelling aspects of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate make it a valuable scaffold for creating such inhibitors.

Recent studies have demonstrated the utility of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate in the development of compounds with anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a major focus in drug discovery. The compound's ability to modulate inflammatory cytokine production and inhibit pro-inflammatory enzymes has been observed in vitro, suggesting its potential as a therapeutic agent. Further research is ongoing to explore its efficacy in vivo.

The synthesis of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as nucleophilic substitution and reduction. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The pharmacological profile of Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate is still being elucidated, but preliminary data suggest that it may have broad applications across multiple therapeutic areas. Its ability to interact with biological targets suggests potential uses in treating neurological disorders, metabolic diseases, and infectious diseases. As more research is conducted, the full therapeutic potential of this compound will become clearer.

In conclusion, Methyl 2-amino-2-(6-methylpyridin-2-yl)acetate (CAS No. 1822594-81-9) is a promising compound with significant applications in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As our understanding of its biological activities continues to grow, so too will its potential contributions to medicine and drug discovery.